molecular formula C19H23N3O3S B262320 N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide

N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide

Cat. No. B262320
M. Wt: 373.5 g/mol
InChI Key: SUGQVMVKDZYGDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide, also known as MTOB, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Anticancer Applications

N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide derivatives have shown potential in cancer treatment. For instance, one study discovered a kinesin spindle protein inhibitor from a similar series of compounds, exhibiting properties suitable for clinical development as an anticancer agent. The compound arrested cells in mitosis, leading to cellular death, demonstrating its potential effectiveness against cancer cells (Theoclitou et al., 2011).

Antimicrobial and Antifungal Applications

Another area of application is in antimicrobial and antifungal treatments. A study on benzohydrazide derivatives, closely related to the specified compound, highlighted their effectiveness against certain bacteria and yeasts. These compounds have shown in vitro cytotoxic activity against human leukemia cells, indicating their potential as antimicrobial agents (Asegbeloyin et al., 2014).

Anticonvulsant Applications

Research has also been conducted on derivatives of benzohydrazides for their anticonvulsant effects. In one study, derivatives were synthesized and their efficacy was tested in various models of experimental epilepsy. One particular derivative demonstrated higher potency than standard antiepileptic drugs, suggesting potential use in treating epilepsy (Malik et al., 2013).

Analgesic and Antiproliferative Properties

Additionally, benzohydrazide derivatives have been explored for their analgesic and antiproliferative activities. Some compounds in this category exhibited promising analgesic activity, and one was found to have in vitro antiproliferative activity (Vijaya Raj et al., 2007).

Antimalarial Activity

In the field of antimalarial research, novel 4-acylhydrazone-5-pyrazolones, structurally similar to the compound , have been synthesized and assessed for antimalarial activity. These studies show promising results in combating malaria (Shaikh et al., 2021).

properties

Product Name

N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide

Molecular Formula

C19H23N3O3S

Molecular Weight

373.5 g/mol

IUPAC Name

N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxooxolan-2-yl]-1,3-thiazol-2-yl]benzohydrazide

InChI

InChI=1S/C19H23N3O3S/c1-12(2)9-14-10-19(3,25-17(14)24)15-11-26-18(20-15)22-21-16(23)13-7-5-4-6-8-13/h4-8,11-12,14H,9-10H2,1-3H3,(H,20,22)(H,21,23)

InChI Key

SUGQVMVKDZYGDL-UHFFFAOYSA-N

SMILES

CC(C)CC1CC(OC1=O)(C)C2=CSC(=N2)NNC(=O)C3=CC=CC=C3

Canonical SMILES

CC(C)CC1CC(OC1=O)(C)C2=CSC(=N2)NNC(=O)C3=CC=CC=C3

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide
Reactant of Route 2
N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide
Reactant of Route 3
N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide
Reactant of Route 4
Reactant of Route 4
N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide
Reactant of Route 5
N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide
Reactant of Route 6
N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.